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Compound of Interest

Compound Name: N-Azidoacetylmannosamine

Cat. No.: B15587845 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling N-Azidoacetylmannosamine (Ac4ManNAz), a key reagent in metabolic glycan

labeling. By adhering to these procedures, you can minimize risks and ensure the integrity of

your experiments.

Essential Safety and Personal Protective Equipment
(PPE)
When working with N-Azidoacetylmannosamine, a thorough understanding of its properties is

the first line of defense. While some safety data sheets (SDS) indicate low immediate hazard, it

is crucial to treat this compound with care, as comprehensive toxicological data is not fully

available.[1] Always handle in accordance with good industrial hygiene and safety practices.[2]

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection Tight-sealing safety goggles

Protects against potential

splashes or airborne particles.

[2]

Hand Protection
Compatible chemical-resistant

gloves

Prevents direct skin contact.

The exact glove material

should be chosen based on

the solvent used to dissolve

the compound.[2]

Body Protection
Laboratory coat or suitable

protective clothing

Minimizes the risk of

contamination of personal

clothing.[2]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is insufficient, use a

respirator approved under

appropriate government

standards.

Reduces the potential for

inhalation of airborne powder.

[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of N-Azidoacetylmannosamine is

essential for safe handling and storage.
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Property Value

CAS Number 361154-30-5[3]

Molecular Formula C₁₆H₂₂N₄O₁₀[3]

Molecular Weight 430.37 g/mol [3]

Appearance
Slightly grey amorphous solid or

powder/crystals[3]

Purity >90% or ≥98% (Varies by supplier)[1][3]

Solubility
Soluble in DMSO, DMF, DCM, THF, and

Chloroform[1][3]

Storage Temperature -20°C[1][3]

Operational Plan: From Receipt to Disposal
Following a structured operational plan ensures that N-Azidoacetylmannosamine is handled

safely and effectively throughout the experimental workflow.

Receiving and Storage
Upon receipt, verify the integrity of the container.

Store the compound at -20°C in a dry, well-ventilated area.[1][2][3]

Keep the container tightly sealed to prevent moisture absorption.

Preparation of Stock Solutions
A common application of N-Azidoacetylmannosamine is in cell culture for metabolic labeling.

The following is a general protocol for preparing a stock solution.

Precaution: Perform this procedure in a chemical fume hood or a biological safety cabinet to

minimize inhalation risk.

Procedure:
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To prepare a 300 µM stock solution, dissolve 1 mg of N-Azidoacetylmannosamine in

7.75 mL of absolute ethanol.[4] Adjust volumes as needed for different desired

concentrations.

Alternatively, stock solutions can be prepared by dissolving the solid in DMSO or

dimethylformamide (DMF), where its solubility is approximately 2 mg/mL.[1]

Ensure the vial is tightly capped to prevent solvent evaporation.[4]

Experimental Use (Example: Cell Labeling)
This section provides a summarized workflow for a typical cell labeling experiment.

Cell Seeding: Plate cells at the desired density. For a six-well plate, you might seed 6 x 10⁵

cells per well in 3 mL of medium.[4]

Incubation: Add the N-Azidoacetylmannosamine stock solution to the cell culture medium

to achieve the desired final concentration (e.g., 25-75 µM).[5] Incubate the cells for 48-72

hours at 37°C in a CO₂ incubator.[4]

Cell Harvesting and Washing: After incubation, collect the cells by centrifugation. Wash the

cell pellet with phosphate-buffered saline (PBS) to remove any unincorporated compound.[4]

Spill Management
In the event of a spill, follow these steps:

Ensure adequate ventilation.[2]

Wear the recommended personal protective equipment.[2]

Mechanically take up the spilled solid material and place it in an appropriate container for

disposal.[2]

Avoid generating dust.

Disposal Plan
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Proper disposal of N-Azidoacetylmannosamine and any associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: All unused N-Azidoacetylmannosamine, contaminated materials (e.g.,

pipette tips, gloves), and solutions should be collected in a designated hazardous waste

container.

Container Disposal: Empty containers may retain product residue and should be disposed of

as hazardous waste.[2]

Regulatory Compliance: The disposal of this product and its by-products must comply with all

applicable local, regional, and national/federal regulations.[2] Do not allow the product to

enter the sewage system.[6]

Safety and Handling Workflow
The following diagram illustrates the key decision points and actions for the safe handling of N-
Azidoacetylmannosamine.
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Caption: Workflow for safe handling of N-Azidoacetylmannosamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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